8-M-Pdot

• Molecular Formula: C14H19NO2
• Molecular Weight: 233.31 g/mol
• InChI: InChI=1S/C14H19NO2/c1-3-14(16)15-11-8-7-10-5-4-6-13(17-2)12(10)9-11/h4-6,11H,3,7-9H2,1-2H3,(H,15,16)/t11-/m0/s1
• InChIKey: RVIGBTUDFAGRTQ-NSHDSACASA-N

8-M-PDOT: Selective MT2 Agonist

8-M-PDOT (AH-002; CAS 134865-70-6), chemically N-(8-methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)propanamide, is a synthetic tetralin-class melatonin receptor ligand originally developed to differentiate the human recombinant Mel1a (MT1) and Mel1b (MT2) receptor subtypes [1]. The compound functions as a potent and selective MT2 receptor agonist, with a molecular formula of C14H19NO2 and molecular weight of 233.31 g/mol . Unlike the endogenous ligand melatonin—which exhibits comparable affinity for both MT1 and MT2 receptors—8-M-PDOT was specifically designed to probe MT2-selective pharmacology, making it a critical tool compound for dissecting MT2-mediated physiological and pathological processes including anxiolysis, circadian regulation, and dopaminergic neurotransmission [1][2].

MT2-selective agonist Subtype-selective tool designed to activate MT2 over MT1 receptors

Tetralin-class probe Engineered to dissect MT2-specific signaling from dual MT1/MT2 effects

Defined solubility profile Reported solubility in ethanol and DMSO supports microinfusion and in vitro dilution

• [1] Dubocovich ML, Masana MI, Iacob S, Sauri DM. Melatonin receptor antagonists that differentiate between the human Mel1a and Mel1b recombinant subtypes are used to assess the pharmacological profile of the rabbit retina ML1 presynaptic heteroreceptor. Naunyn-Schmiedeberg's Archives of Pharmacology. 1997;355(3):365-375. doi:10.1007/PL00004956 View Source
• [2] Noseda ACD, Targa ADS, Rodrigues LS, Aurich MF, Lima MMS. REM sleep deprivation promotes a dopaminergic influence in the striatal MT2 anxiolytic-like effects. Sleep Science. 2016;9(1):47-54. doi:10.1016/j.slsci.2015.10.002 View Source

8-M-PDOT: Irreplaceable for MT2 Research

Melatonin receptor pharmacology is complicated by the existence of two distinct high-affinity receptor subtypes, MT1 and MT2, which share approximately 60% amino acid sequence identity yet mediate divergent physiological functions [1]. The endogenous agonist melatonin binds both subtypes with comparable affinity and therefore cannot be used to assign a functional response to a specific receptor subtype [1]. Clinically used melatonergic agents such as ramelteon and agomelatine are also dual MT1/MT2 agonists, with ramelteon showing preferential binding to MT1 (Ki = 14 pM) over MT2 (Ki = 112 pM)—a selectivity profile opposite to that of 8-M-PDOT . The structurally related compound 4-P-PDOT (4-phenyl-2-propionamidotetralin), while sharing the tetralin scaffold, functions as an MT2-selective antagonist/partial agonist rather than a full agonist, yielding opposing functional outcomes in neurochemical and behavioral assays [2][3]. These fundamental pharmacological differences mean that substituting any of these agents for 8-M-PDOT in an experiment designed to isolate MT2-mediated agonism will produce confounded or directly contradictory results.

8-M-PDOT (MT2 agonist) Melatonin (non-selective) Dual MT1/MT2 activation may obscure MT2-specific signal interpretation and confound functional attribution.

8-M-PDOT (MT2-preferring) Ramelteon (MT1-preferring) Opposite subtype selectivity may bias signaling toward MT1 pathways and away from MT2-dependent endpoints.

8-M-PDOT (full agonist) 4-P-PDOT (antagonist/partial agonist) Antagonist/partial agonist action may produce opposing functional outcomes in MT2-mediated behavioral and neurochemical assays.

• [1] Browning C, Beresford I, Fraser N, Giles H. Pharmacological characterization of human recombinant melatonin mt(1) and MT(2) receptors. British Journal of Pharmacology. 2000;129(5):877-886. doi:10.1038/sj.bjp.0703130 View Source
• [2] Noseda ACD, Targa ADS, Rodrigues LS, Aurich MF, Lima MMS. Putative role of monoamines in the antidepressant-like mechanism induced by striatal MT2 blockade. Behavioural Brain Research. 2014;275:136-145. doi:10.1016/j.bbr.2014.09.007 View Source
• [3] Noseda ACD, Targa ADS, Rodrigues LS, Aurich MF, Lima MMS. REM sleep deprivation promotes a dopaminergic influence in the striatal MT2 anxiolytic-like effects. Sleep Science. 2016;9(1):47-54. doi:10.1016/j.slsci.2015.10.002 View Source

8-M-PDOT: Quantitative Differentiation Evidence

MT2 Binding Selectivity Over MT1

8-M-PDOT demonstrates a 5.2-fold binding selectivity for human recombinant MT2 receptors (pKi = 8.95, Ki = 1.12 nM) over MT1 receptors (pKi = 8.23, Ki = 5.89 nM) in competition radioligand binding assays using [³H]-melatonin [1]. In contrast, the endogenous agonist melatonin binds both subtypes with essentially similar affinity (pKD values of 9.89 for mt1 and 9.56 for MT2, representing non-selective binding) [1]. The clinically approved agent ramelteon displays the opposite selectivity profile, with 8-fold higher affinity for MT1 (Ki = 14 pM) over MT2 (Ki = 112 pM) . This directional difference in subtype selectivity is critical: 8-M-PDOT is one of the few commercially available tool compounds that preferentially activates MT2 over MT1, enabling researchers to isolate MT2-mediated signaling from MT1-mediated effects.

MT2 Binding Selectivity

Head-to-head

MT2 Ki 1.12 nM vs MT1 Ki 5.89 nM
5.2-fold MT2-selective
Melatonin: non-selective (pKD MT1 9.89, MT2 9.56)
Ramelteon: 8-fold MT1-selective (opposite direction)

Supports MT2 receptor-selective pathway studies

Recombinant CHO binding; reported pKi values

Evidence Dimension	Binding affinity at recombinant human MT1 vs MT2 receptors (pKi / Ki)
Target Compound Data	MT2 pKi = 8.95 (Ki = 1.12 nM); MT1 pKi = 8.23 (Ki = 5.89 nM); Selectivity ratio MT2/MT1 = 5.2-fold
Comparator Or Baseline	Melatonin: MT1 pKD = 9.89, MT2 pKD = 9.56 (non-selective) [1]; Ramelteon: MT1 Ki = 14 pM, MT2 Ki = 112 pM (8-fold MT1-selective)
Quantified Difference	8-M-PDOT is 5.2-fold MT2-selective vs. melatonin (non-selective) and vs. ramelteon (8-fold MT1-selective in the opposite direction)
Conditions	Competition binding of [³H]-melatonin at human recombinant MT1 and MT2 receptors stably expressed in CHO cells (Browning et al. 2000) or COS-7 cells (Dubocovich et al. 1997)

Why This Matters

For any study aiming to attribute a functional response specifically to MT2 receptor activation—rather than to combined MT1/MT2 agonism—8-M-PDOT provides a subtype-selective pharmacological probe that melatonin and ramelteon cannot substitute.

• [1] Browning C, Beresford I, Fraser N, Giles H. Pharmacological characterization of human recombinant melatonin mt(1) and MT(2) receptors. British Journal of Pharmacology. 2000;129(5):877-886. doi:10.1038/sj.bjp.0703130 View Source

Striatal MT2 Activation and Anxiolytic Effects

In a direct within-study comparison, striatal microinfusion of 8-M-PDOT (10 μg/μL) in male Wistar rats significantly increased the percentage of time spent in the open arms of the elevated plus maze (EPM) compared with vehicle-treated sham controls (P ≤ 0.01), indicating an anxiolytic-like effect mediated by MT2 receptor activation [1]. By contrast, equimolar striatal administration of the MT2-selective antagonist 4-P-PDOT (5 μg/μL) did not produce any significant change in open-arm exploration time in the same experimental paradigm [1]. In the rotenone-induced Parkinson's disease model, REM sleep deprivation (REMSD) combined with 8-M-PDOT treatment further increased open-arm time compared to rotenone controls (P ≤ 0.001), while 4-P-PDOT treatment alone did not alter anxiety-like behavior [1][2]. This demonstrates that the anxiolytic-like effect is specifically driven by MT2 agonism rather than by non-selective melatonergic modulation or MT2 blockade.

Anxiolytic-like Endpoint

Head-to-head

8-M-PDOT: ↑ open-arm time (P ≤ 0.01 vs vehicle)
4-P-PDOT: no significant change
Rothenone REMSD + 8-M-PDOT: P ≤ 0.001 vs rotenone control

Reported MT2-mediated anxiolytic-like endpoint response

Elevated plus maze, male Wistar rat striatal microinfusion

Evidence Dimension	Percentage of time spent in open arms of the elevated plus maze (EPM) following striatal microinfusion
Target Compound Data	8-M-PDOT (10 μg/μL): Significant increase in % open-arm time vs. sham vehicle (P ≤ 0.01); rotenone REMSD 8-M-PDOT vs. rotenone control (P ≤ 0.001)
Comparator Or Baseline	4-P-PDOT (5 μg/μL): No significant change in % open-arm time in sham groups; no significant difference between 8-M-PDOT and 4-P-PDOT groups in rotenone conditions; vehicle control baseline
Quantified Difference	8-M-PDOT produced statistically significant anxiolytic-like effects (P ≤ 0.01 to P ≤ 0.001), whereas 4-P-PDOT produced no significant behavioral change from vehicle, confirming MT2 agonism as the mechanistic driver
Conditions	Male Wistar rats; intranigral rotenone (12 μg/μL) or sham surgery; 24 h REMSD; striatal microinfusion via bilateral cannulas; 5-minute EPM test; n = 7-9 per group; one-way ANOVA with Newman-Keuls post hoc

Why This Matters

This head-to-head in vivo evidence confirms that 8-M-PDOT—and not an MT2 antagonist—is the appropriate tool for studying MT2-mediated anxiolysis, directly informing compound selection for behavioral neuroscience studies targeting the melatonergic system.

• [1] Noseda ACD, Targa ADS, Rodrigues LS, Aurich MF, Lima MMS. REM sleep deprivation promotes a dopaminergic influence in the striatal MT2 anxiolytic-like effects. Sleep Science. 2016;9(1):47-54. doi:10.1016/j.slsci.2015.10.002 View Source
• [2] Noseda ACD, Targa ADS, Rodrigues LS, Aurich MF, Lima MMS. Putative role of monoamines in the antidepressant-like mechanism induced by striatal MT2 blockade. Behavioural Brain Research. 2014;275:136-145. doi:10.1016/j.bbr.2014.09.007 View Source

MT2-Dependent Dopamine Increase in Striatum and Hippocampus

Neurochemical analysis following striatal drug administration revealed that 8-M-PDOT (10 μg/μL), acting as an MT2 agonist, significantly increased dopamine (DA) levels in the striatum and hippocampus [1]. In direct contrast, striatal microinfusion of the MT2 antagonist 4-P-PDOT (5 μg/μL) increased DA levels specifically in the substantia nigra pars compacta (SNpc) rather than in the striatum or hippocampus, and additionally produced a significant decrement in serotonin (5-HT) levels across the striatum, hippocampus, and SNpc with concomitantly increased 5-HT turnover [1]. These opposing neurochemical signatures demonstrate that MT2 agonism versus MT2 antagonism produce anatomically and biochemically distinct monoaminergic outcomes, even when the ligands share the same 2-propionamidotetralin core scaffold.

Striatal DA & 5-HT Modulation

Head-to-head

8-M-PDOT: ↑ DA in striatum/hippocampus
4-P-PDOT: ↑ DA in SNpc, ↓ 5-HT in striatum/hippocampus/SNpc

Supports MT2-dependent monoaminergic endpoint mapping

Rothenone rat model, regional neurochemical analysis

Evidence Dimension	Regional brain monoamine (dopamine and serotonin) levels following striatal drug microinfusion in rotenone-treated rats
Target Compound Data	8-M-PDOT (10 μg/μL) increased DA levels in striatum and hippocampus; no reported decrease in 5-HT
Comparator Or Baseline	4-P-PDOT (5 μg/μL) increased DA in SNpc (not striatum/hippocampus); decreased 5-HT levels in striatum, hippocampus, and SNpc; increased 5-HT turnover; vehicle control
Quantified Difference	8-M-PDOT and 4-P-PDOT produced anatomically opposite DA modulation patterns and divergent 5-HT outcomes, with only 4-P-PDOT causing serotonergic decrements
Conditions	Male Wistar rats; intranigral rotenone (12 μg/μL) 7 days prior; 24 h REMSD; striatal microinfusion; brain tissue collected from striatum, hippocampus, and SNpc for neurochemical analysis (Noseda et al. 2014)

Why This Matters

Investigators studying the role of MT2 receptors in dopaminergic and serotonergic neurotransmission must select 8-M-PDOT for MT2 activation effects; using an MT2 antagonist like 4-P-PDOT will yield the opposite neurochemical phenotype and confound interpretation.

• [1] Noseda ACD, Targa ADS, Rodrigues LS, Aurich MF, Lima MMS. Putative role of monoamines in the antidepressant-like mechanism induced by striatal MT2 blockade. Behavioural Brain Research. 2014;275:136-145. doi:10.1016/j.bbr.2014.09.007 View Source

Solubility Profile for Flexible Dosing

8-M-PDOT achieves solubility of 50 mM in ethanol and 100 mM in DMSO, with commercial suppliers consistently delivering purity ≥99% as verified by HPLC, NMR, and MS . This solubility profile permits the preparation of concentrated stock solutions suitable for both in vitro buffer dilution and stereotaxic microinfusion protocols without the need for surfactants or specialized vehicles. Several alternative melatonergic ligands—particularly extended aromatic analogs and certain indole-based compounds—require more complex solubilization strategies or exhibit lower maximum solubility in DMSO and ethanol, which can limit the achievable dosing range in behavioral pharmacology experiments .

Solubility Profile

Data to verify

50 mM in ethanol
100 mM in DMSO
(vendor datasheets)

Supports stock preparation for in vivo and in vitro dosing

Supplier-reported values; independent verification recommended

Evidence Dimension	Maximum solubility in standard laboratory solvents
Target Compound Data	50 mM in ethanol; 100 mM in DMSO; purity ≥99% (HPLC)
Comparator Or Baseline	Many melatonergic ligands require specialized solubilization; quantitative comparator data not available from a single controlled study (class-level observation)
Quantified Difference	Quantified target data available; direct comparator solubility data not located in a single study
Conditions	Vendor technical datasheets: Tocris (Cat. 1035), Cayman Chemical (Cat. 29521), MedChemExpress (HY-101358), Aladdin Scientific

Why This Matters

For researchers planning stereotaxic microinfusion or in vivo dosing studies, the well-characterized solubility and high commercial purity of 8-M-PDOT reduce experimental variability and eliminate the need for custom formulation development.

MT2 Agonism Boosts Locomotion in REMSD

In the open-field test conducted following striatal drug microinfusion, 8-M-PDOT (10 μg/μL) treatment in the rotenone REMSD group produced a significant increase in locomotor activity compared to both the respective vehicle group (P < 0.01) and the rotenone control group (P < 0.001) [1]. By contrast, treatment with the MT2 antagonist 4-P-PDOT (5 μg/μL) did not significantly alter general locomotor activity in any group, and REMSD exposure alone was also insufficient to modify locomotion [1]. This within-study comparison demonstrates that MT2 receptor activation—but not MT2 receptor blockade—specifically enhances locomotor behavior in the context of REMSD-induced dopaminergic supersensitivity in the rotenone model of Parkinson's disease [1].

Locomotor Response

Head-to-head

8-M-PDOT: increased locomotion (P 4-P-PDOT: no significant effect
REMSD alone: no effect

Supports MT2 agonist-driven locomotor endpoint interpretation

Open-field test, rotenone REMSD rat model

Evidence Dimension	Total distance traveled in the open-field test following striatal drug microinfusion
Target Compound Data	8-M-PDOT (10 μg/μL): Significant increase in locomotion in rotenone REMSD group vs. vehicle (P < 0.01) and vs. control (P < 0.001) [F(7,76)=7.902, P < 0.0001]
Comparator Or Baseline	4-P-PDOT (5 μg/μL): No significant change in locomotion [F(7,90)=1.607, P=0.1448]; vehicle groups; REMSD alone did not alter activity
Quantified Difference	8-M-PDOT significantly increased locomotion (P < 0.001 vs. control), whereas 4-P-PDOT produced no significant locomotor effect (P = 0.1448), confirming that MT2 agonism—not antagonism—drives the hyperlocomotor response
Conditions	Male Wistar rats; intranigral rotenone (12 μg/μL) or sham; 24 h REMSD; striatal microinfusion; 5-minute open-field test; total distance measured by automated image analysis (Smart junior, PanLab)

Why This Matters

For studies investigating the role of MT2 receptors in motor function and dopaminergic modulation—particularly in Parkinson's disease models—8-M-PDOT is the required agonist tool, as MT2 blockade with 4-P-PDOT fails to produce the same behavioral phenotype.

• [1] Noseda ACD, Targa ADS, Rodrigues LS, Aurich MF, Lima MMS. REM sleep deprivation promotes a dopaminergic influence in the striatal MT2 anxiolytic-like effects. Sleep Science. 2016;9(1):47-54. doi:10.1016/j.slsci.2015.10.002 View Source

8-M-PDOT: Top Application Scenarios

Dissecting MT2 vs. MT1 Signaling in Cells

8-M-PDOT is the ligand of choice when a researcher needs to selectively activate MT2 receptors while minimizing concurrent MT1 activation. With a 5.2-fold selectivity for MT2 (pKi = 8.95) over MT1 (pKi = 8.23) at human recombinant receptors, it enables cleaner pharmacological isolation of MT2-specific signaling cascades—including Gi/Go-mediated cAMP inhibition—than non-selective agonists such as melatonin or ramelteon, the latter of which preferentially activates MT1 [1]. This application is particularly valuable in CHO or COS-7 cells stably expressing individual melatonin receptor subtypes, where off-target receptor activation must be rigorously excluded.

MT2-Mediated Anxiolytic Effects In Vivo

The demonstrated efficacy of 8-M-PDOT (10 μg/μL striatal microinfusion) in producing robust anxiolytic-like effects in the elevated plus maze—confirmed by statistically significant increases in open-arm exploration time (P ≤ 0.01 vs. vehicle) and validated against the inactive MT2 antagonist 4-P-PDOT—makes this compound the preferred pharmacological tool for studies investigating MT2 receptor contributions to anxiety, particularly in the context of Parkinson's disease comorbidity and REM sleep deprivation [2][3]. Its solubility of 50 mM in ethanol and 100 mM in DMSO supports direct preparation of microinfusion solutions without formulation additives.

MT2 Modulation of Dopamine and Serotonin in Basal Ganglia

For researchers mapping the region-specific neurochemical consequences of MT2 receptor activation, 8-M-PDOT provides a validated agonist tool that increases dopamine levels in the striatum and hippocampus without the serotonergic decrements observed with MT2 blockade by 4-P-PDOT [3]. This differential neurochemical fingerprint is essential for studies investigating the intersection of melatonergic and monoaminergic systems in Parkinson's disease, depression, and sleep disorders. The compound's well-defined binding parameters (Ki = 1.12 nM at MT2) allow precise calculation of receptor occupancy at experimentally used concentrations.

MT2 Agonism vs. Antagonism in Behavioral Paradigms

The unique ability of 8-M-PDOT to increase locomotor activity in the context of REMSD-induced dopaminergic supersensitivity—while the MT2 antagonist 4-P-PDOT shows no effect on locomotion—positions this compound as an indispensable positive control for studies exploring the role of MT2 receptors in motor function, arousal, and sleep-wake regulation [2]. The within-study head-to-head comparison data provide a clear experimental framework: 8-M-PDOT for MT2 activation, 4-P-PDOT for MT2 blockade, and vehicle for baseline, enabling a complete pharmacological dissection of MT2-mediated behavioral effects.

Application

Selection Property

Validation Focus

MT2 receptor subtype activation studies

MT2-selective agonism over MT1

cAMP signaling and Gi/o coupling review

MT2-dependent anxiolytic behavior studies

Anxiolytic-like endpoint sensitivity

Elevated plus maze response reproducibility

Monoaminergic endpoint profiling in basal ganglia

Dopamine/serotonin modulation specificity

Regional monoamine change confirmation

Behavioral comparator studies of MT2 agonism

Locomotor and sleep-wake response profiling

Open-field and EPM co-endpoint validation

• [1] Browning C, Beresford I, Fraser N, Giles H. Pharmacological characterization of human recombinant melatonin mt(1) and MT(2) receptors. British Journal of Pharmacology. 2000;129(5):877-886. doi:10.1038/sj.bjp.0703130 View Source
• [2] Noseda ACD, Targa ADS, Rodrigues LS, Aurich MF, Lima MMS. REM sleep deprivation promotes a dopaminergic influence in the striatal MT2 anxiolytic-like effects. Sleep Science. 2016;9(1):47-54. doi:10.1016/j.slsci.2015.10.002 View Source
• [3] Noseda ACD, Targa ADS, Rodrigues LS, Aurich MF, Lima MMS. Putative role of monoamines in the antidepressant-like mechanism induced by striatal MT2 blockade. Behavioural Brain Research. 2014;275:136-145. doi:10.1016/j.bbr.2014.09.007 View Source